
Technical Guide: Determination of the Molecular
Weight of 2-Methylbutyl isobutyrate-d7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylbutyl isobutyrate-d7

Cat. No.: B12381960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for the calculation of the molecular

weight of the deuterated compound 2-Methylbutyl isobutyrate-d7. This information is critical

for various applications in analytical chemistry, drug metabolism studies, and isotopic labeling.

Overview of 2-Methylbutyl isobutyrate and its
Deuterated Analog
2-Methylbutyl isobutyrate is a carboxylic ester with the molecular formula C9H18O2.[1][2][3] Its

standard molecular weight is approximately 158.24 g/mol .[1][2][4] The deuterated analog, 2-
Methylbutyl isobutyrate-d7, is a form of this compound where seven hydrogen atoms have

been replaced by deuterium isotopes. This isotopic substitution is a powerful tool in various

scientific disciplines, primarily for tracing metabolic pathways and as an internal standard in

mass spectrometry-based quantification.

Calculation of Molecular Weight
The molecular weight of 2-Methylbutyl isobutyrate-d7 is determined by adjusting the

molecular weight of the non-labeled compound to account for the mass difference between

hydrogen and deuterium.
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Accurate calculation of the molecular weight requires precise atomic masses of the constituent

elements and the deuterium isotope. The table below summarizes the key values used in this

calculation.

Element/Isotope Symbol Atomic Mass (amu)

Carbon C ~12.011

Hydrogen H ~1.008

Oxygen O ~15.999

Deuterium D or ²H ~2.014[5][6][7]

Step-by-Step Calculation Methodology
The molecular formula for non-labeled 2-Methylbutyl isobutyrate is C9H18O2.[1][2][3] For the

d7 variant, seven hydrogen atoms are substituted with deuterium.

Determine the molecular formula of the deuterated compound:

Start with the original formula: C9H18O2

Remove 7 hydrogen atoms: C9H11O2

Add 7 deuterium atoms: C9H11D7O2

Calculate the mass difference between the replaced hydrogen atoms and the added

deuterium atoms:

Mass of 7 hydrogen atoms = 7 × 1.008 amu = 7.056 amu

Mass of 7 deuterium atoms = 7 × 2.014 amu = 14.098 amu

Mass increase = 14.098 amu - 7.056 amu = 7.042 amu

Calculate the final molecular weight of 2-Methylbutyl isobutyrate-d7:

Molecular Weight of C9H18O2 = 158.24 g/mol [1][2][4]
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Molecular Weight of C9H11D7O2 = 158.24 g/mol + 7.042 g/mol = 165.282 g/mol

Summary of Quantitative Data
The following table provides a clear comparison of the molecular properties of 2-Methylbutyl

isobutyrate and its d7-labeled counterpart.

Property 2-Methylbutyl isobutyrate
2-Methylbutyl isobutyrate-
d7

Molecular Formula C9H18O2[1][2][3][8] C9H11D7O2

Monoisotopic Mass 158.1307 u 165.1744 u

Molecular Weight 158.24 g/mol [1][2][4] 165.282 g/mol

Logical Relationship Diagram
The following diagram illustrates the logical workflow for calculating the molecular weight of a

deuterated compound from its non-deuterated form.
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Workflow for Molecular Weight Calculation of a Deuterated Compound

Start with Non-Deuterated
Molecular Formula and Weight
(e.g., C9H18O2, 158.24 g/mol)

Identify Number of
Deuterium Labels (n=7)

Calculate Mass of
Replaced Hydrogen Atoms (7 * H)

Calculate Final Molecular Weight:
(Initial MW) - (Mass of H) + (Mass of D)

Determine Molecular Formula
of Deuterated Compound

(C9H11D7O2)

Calculate Mass of
Added Deuterium Atoms (7 * D)

Final Molecular Weight
(165.282 g/mol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. aromaLAB Shop - 2-Methylbutyl isobutyrate [shop.aromalab.de]

3. 2-Methylbutyl isobutyrate | C9H18O2 | CID 97883 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12381960?utm_src=pdf-body-img
https://www.benchchem.com/product/b12381960?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/2-methylbutyl-isobutyrate-cas-2445-69-4-10977.html
https://shop.aromalab.de/2-methylbutyl-isobutyrate.html?language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbutyl-isobutyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 2-methyl butyl isobutyrate, 2445-69-4 [thegoodscentscompany.com]

5. Deuterium - Wikipedia [en.wikipedia.org]

6. byjus.com [byjus.com]

7. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]

8. Isobutyl 2-methylbutyrate | C9H18O2 | CID 102820 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Determination of the Molecular Weight
of 2-Methylbutyl isobutyrate-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381960#molecular-weight-of-2-methylbutyl-
isobutyrate-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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